Cas no 1402174-61-1 (tert-butyl 5-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-1-carboxylate)

• Product Name: tert-butyl 5-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-1-carboxylate
• CAS No: 1402174-61-1
• MF: C₁₅H₂₅BN₂O₄
• MW: 308.181004285812
• CID: 3162624
• PubChem ID: 66521441
• Update Time: 2025-06-08

tert-butyl 5-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• N-Boc-5-methylpyrazole-3-boronic acid pinacol ester
• tert-butyl 5-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-1-carboxylate
• tert-Butyl5-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-1-carboxylate
• SB21910
• 1402174-61-1
• CGC17461
• EN300-12493904
• tert-butyl 5-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole-1-carboxylate
• tert-Butyl 5-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-1-carboxylate
• AKOS015946850
• Z1736127844
• CS-33784
• 851-688-1

• Inchi： 1S/C15H25BN2O4/c1-10-9-11(16-21-14(5,6)15(7,8)22-16)17-18(10)12(19)20-13(2,3)4/h9H,1-8H3
• InChI Key： FRISRJSQKQZPGS-UHFFFAOYSA-N
• SMILES： O1B(C2C=C(C)N(C(=O)OC(C)(C)C)N=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 308.1907374g/mol
• Monoisotopic Mass: 308.1907374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.6Ų

Additional information on tert-butyl 5-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-1-carboxylate

Introduction to Tert-butyl 5-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-1-carboxylate (CAS No. 1402174-61-1)

The compound Tert-butyl 5-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-1-carboxylate, identified by its CAS number 1402174-61-1, is a sophisticated organic molecule with significant applications in the field of pharmaceutical chemistry and material science. This compound belongs to the pyrazole class, which is renowned for its versatility and utility in medicinal chemistry due to its broad spectrum of biological activities. The presence of a tetramethyl-1,3,2-dioxaborolan-2-yl substituent makes it a particularly interesting candidate for cross-coupling reactions, which are fundamental in the synthesis of complex molecules.

Recent advancements in synthetic methodologies have highlighted the importance of boronic acid derivatives in the development of novel drugs. The tetramethyl-1,3,2-dioxaborolan-2-yl group in this compound enhances its reactivity in Suzuki-Miyaura cross-coupling reactions, enabling the construction of biaryl structures that are prevalent in many bioactive molecules. This reactivity has been leveraged in the synthesis of small-molecule inhibitors targeting various therapeutic pathways.

In the realm of pharmaceutical research, pyrazole derivatives have been extensively studied for their potential as antimicrobial, anti-inflammatory, and anticancer agents. The structural motif of 5-methylpyrazole offers a scaffold that can be modified to enhance pharmacological properties. Specifically, the carboxylate group at the 1-position and the tert-butyl ester moiety contribute to the compound's stability and solubility characteristics, making it amenable for further derivatization and formulation into drug candidates.

One of the most compelling aspects of this compound is its utility as an intermediate in the synthesis of more complex molecules. The boronic ester functionality allows for efficient coupling with aryl halides or triflates under palladium catalysis, facilitating the construction of diverse aryl-pyrazole hybrids. Such hybrids have shown promise in preclinical studies as modulators of enzyme activity and receptor binding. For instance, derivatives of this class have been investigated for their ability to inhibit kinases and other enzymes implicated in cancer progression.

The tert-butyl group at the 5-position serves as a protecting group for the carboxylate functionality, ensuring that it remains inert under conditions typically employed for boronic ester transformations. This protective feature is particularly valuable when multiple functional groups are present in a molecule undergoing sequential synthetic steps. Once the boronic ester has fulfilled its role in cross-coupling reactions, mild acidic conditions can be applied to deprotect the carboxylate group, regenerating its active form for subsequent chemical modifications.

Recent studies have also explored the use of this compound in materials science applications. Pyrazole derivatives exhibit unique electronic properties that make them suitable for use as ligands in metal complexes with potential applications in catalysis and optoelectronics. The tetramethylboronate moiety contributes to steric bulk and electronic tunability, allowing for fine-tuning of metal coordination environments. Such complexes have been investigated for their ability to catalyze C-H activation reactions and other transformations relevant to industrial chemical processes.

The synthesis of Tert-butyl 5-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-1-carboxylate involves multi-step organic transformations that showcase modern synthetic techniques. The introduction of the boronic ester group typically requires careful control over reaction conditions to avoid side products such as diarylboranes or homocoupled species. Advances in palladium catalysis have enabled higher selectivity and yields in these reactions, making it feasible to produce this compound on scales suitable for both research and industrial applications.

The pharmaceutical industry continues to seek innovative ways to expand its arsenal of drug candidates derived from heterocyclic compounds like pyrazole. The structural features of this compound make it an attractive building block for designing molecules with enhanced potency and selectivity. By leveraging its reactivity as a boronic ester and its stability as a tert-butyl ester derivative, chemists can construct intricate molecular architectures that mimic natural products or target specific disease pathways.

In conclusion,Tert-butyl 5-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-1-carboxylate (CAS No. 1402174-61-1) represents a significant advancement in synthetic chemistry with broad implications for drug discovery and material science. Its unique combination of functional groups and reactivity patterns positions it as a valuable intermediate for constructing complex organic molecules with potential therapeutic applications. As research continues to uncover new synthetic strategies and biological targets,this compound will undoubtedly play an important role in future scientific endeavors.